Cas no 55816-01-8 (Benzenesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl-)

Benzenesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl- structure
55816-01-8 structure
Product Name:Benzenesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl-
CAS No:55816-01-8
MF:C14H14ClNO2S
MW:295.784461498261
MDL:MFCD00684398
CID:350692
PubChem ID:819795
Update Time:2025-04-19

Benzenesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl-
    • N-(5-chloro-2-methylphenyl)-4-methylbenzenesulfonamide
    • AS-71455
    • MFCD00684398
    • W18785
    • N-(5-chloro-2-methylphenyl)-4-methylbenzene-1-sulfonamide
    • CS-0313480
    • DTXSID80356118
    • 55816-01-8
    • N-(5-chloro-2-methylphenyl)-4-methyl-Benzenesulfonamide
    • N-?(5-?chloro-?2-?methylphenyl)?-?4-?methyl-Benzenesulfonamide
    • Z45712726
    • AKOS000383119
    • SB82459
    • N-(5-Chloro-2-methyl-phenyl)-4-methyl-benzenesulfonamide
    • STL416396
    • MDL: MFCD00684398
    • Inchi: 1S/C14H14ClNO2S/c1-10-3-7-13(8-4-10)19(17,18)16-14-9-12(15)6-5-11(14)2/h3-9,16H,1-2H3
    • InChI Key: DKZNFOUXEXTWDY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 295.04352
  • Monoisotopic Mass: 295.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

Benzenesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl- Pricemore >>

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1PlusChem
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